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Abstract: This document provides an in-depth technical overview of the quark model, a
cornerstone of the Standard Model of particle physics. It details the fundamental principles of
the model, from the classification of quarks and their intrinsic properties to the SU(3) flavor
symmetry that governs their combinations into hadrons. A significant focus is placed on the
pivotal experimental evidence that validated the model, particularly the deep inelastic scattering
experiments. The guide culminates with the evolution of the quark model into the theory of
Quantum Chromodynamics (QCD), which describes the strong interaction. Quantitative data,
detailed experimental methodologies, and explanatory diagrams are provided to offer a
comprehensive resource for the scientific community.

Introduction to the Quark Model

The quark model was independently proposed in 1964 by physicists Murray Gell-Mann and
George Zweig to bring order to the burgeoning "particle zoo" of hadrons discovered in the mid-
20th century.[1] Gell-Mann and Zweig postulated that hadrons, such as protons and neutrons,
were not elementary particles but were composed of smaller, fundamental constituents called
"quarks".[1] Initially, the model was met with skepticism, as it required the existence of particles
with fractional electric charges, which had never been observed.[2][3] Furthermore, the inability
to isolate a single quark led to questions about whether they were physical entities or mere
mathematical abstractions.[1][4]
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The turning point came in 1968 with the results of deep inelastic scattering (DIS) experiments
at the Stanford Linear Accelerator Center (SLAC).[1][5] These experiments provided the first
direct evidence that protons and neutrons had an internal structure, behaving as if composed
of smaller, point-like particles, thus validating the physical reality of quarks.[2][5] Today, the
quark model is a fundamental component of the Standard Model of particle physics, which
describes all known elementary particles and three of the four fundamental forces.[1][6]

The Fundamental Constituents: Quarks

Quarks are elementary particles and are fundamental constituents of matter.[1] They are spin-
1/2 fermions, meaning they are subject to the Pauli exclusion principle.[1][7] A key feature of
quarks is that they are the only known elementary particles to experience all four fundamental
interactions: strong, weak, electromagnetic, and gravitational.[1]

Flavors and Generations

The Standard Model includes six "flavors” of quarks, which are organized into three
generations of increasing mass.[1]

» First Generation: Up (u) and Down (d) quarks. All commonly observable matter is composed
of up quarks, down quarks, and electrons.[1] Protons and neutrons, the components of
atomic nuclei, are made from these first-generation quarks.[1]

e Second Generation: Charm (c) and Strange (s) quarks.
o Third Generation: Top (t) and Bottom (b) quarks.

Particles in higher generations are generally more massive and less stable, rapidly decaying
into lower-generation particles.[1] For every quark flavor, there is a corresponding antiparticle,
known as an antiquark, with the same mass and spin but opposite electric charge and flavor
quantum numbers.[1][8]

Quantitative Properties of Quarks

The intrinsic properties of the six quark flavors are summarized in the table below. The masses
provided are model-dependent estimates, as color confinement prevents the direct
measurement of an isolated quark's mass.[7]
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Electric

Generatio . Baryon Mass
Property Symbol Spin Charge
n Number (Approx.)
(e)
~2.2
Up u 1 1/2 +2/3 +1/3
MeV/c2
~4.7
Down d 1 1/2 -1/3 +1/3
MeV/c?
~1.27
Charm C 2 1/2 +2/3 +1/3
GeV/cz2
~95
Strange S 2 1/2 -1/3 +1/3
MeV/c?
~173.1
Top t 3 1/2 +2/3 +1/3
GeVic?
~4.18
Bottom b 3 1/2 -1/3 +1/3
GeV/cz2

Table 1: Summary of the key properties of the six known quark flavors. Data compiled from
various sources.[7][9]

Hadron Composition and SU(3) Flavor Symmetry

A central tenet of the quark model is that quarks are never observed in isolation, a
phenomenon known as color confinement.[1][10][11] They are always bound together by the
strong interaction to form composite particles called hadrons. The two main types of hadrons
are:

e Baryons: Composed of three quarks (qqq). The most stable and well-known baryons are the
proton (uud) and the neutron (udd).

e Mesons: Composed of a quark and an antiquark pair (qq). The lightest mesons are pions.
[12]
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The original quark model was built upon the mathematical framework of SU(3) flavor
symmetry.[1] This symmetry group organized the then-known hadrons into geometric patterns
based on their quantum numbers, such as isospin and strangeness, leading to Gell-Mann's
"Eightfold Way" classification scheme.[1] This scheme successfully predicted the existence and
properties of the Omega-minus (Q~) baryon, composed of three strange quarks, which was
discovered in 1964.[4]

Neutron (udd)

Neutron
Charge: 0

Proton (uud)

Proton
Charge: +1
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Diagram 1: Quark composition of the proton and neutron.

Experimental Validation: Deep Inelastic Scattering

The physical reality of quarks was convincingly established by deep inelastic scattering (DIS)
experiments conducted at the Stanford Linear Accelerator Center (SLAC) between 1968 and
the early 1970s.[1][5] These experiments, for which Jerome Friedman, Henry Kendall, and
Richard Taylor received the 1990 Nobel Prize in Physics, provided the first direct evidence of a
sub-structure within protons and neutrons.[5][13]

The term "deep" refers to the high energy of the probing lepton (e.g., an electron), which
corresponds to a short wavelength capable of resolving structures deep inside the target
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hadron.[5] "Inelastic” signifies that the collision absorbs kinetic energy, typically by exciting or
breaking apart the target proton.[5][14] The experiments observed that many electrons were
scattered at large angles, far more than would be expected if the proton's charge were
uniformly distributed. This result was analogous to Rutherford's gold foil experiment and
indicated that the electrons were colliding with hard, point-like scattering centers within the
proton—the quarks.[14]

Detailed Experimental Protocol

The methodology for the SLAC deep inelastic scattering experiments can be summarized as
follows:

o Particle Acceleration: A high-intensity beam of electrons was accelerated to very high
energies (up to 21 GeV) using the 3.2-kilometer (2-mile) linear accelerator at SLAC.[13]

o Target Interaction: The accelerated electron beam was directed at a target containing
protons. For this, a liquid hydrogen target was typically used. For experiments probing
neutrons, liquid deuterium (containing one proton and one neutron) was used, with the
proton scattering effects being subtracted.[13]

o Scattering and Detection: When an electron from the beam collided with a nucleon in the
target, it scattered at a certain angle with a reduced energy. A large magnetic spectrometer
was used to detect the scattered electrons.[13] This spectrometer could be moved to
measure scattering at various angles.[14]

o Data Acquisition: For each scattered electron detected, two key kinematic variables were
measured:

o lts final energy (E").
o Its scattering angle (8).

e Analysis: Using these measurements, physicists could calculate the four-momentum transfer
squared (Q?) and the energy loss of the electron (v). These variables describe the
"deepness"” and "inelasticity” of the collision. The analysis of the scattering cross-sections as
a function of these variables revealed that the structure functions of the nucleon were nearly
independent of Q2 for a fixed value of a scaling variable, a phenomenon known as "Bjorken
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scaling.” This scaling behavior was the definitive evidence that the electrons were scattering
off point-like, quasi-free constituents (partons, later identified as quarks) inside the nucleon.
[15]
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Diagram 2: Workflow of the Deep Inelastic Scattering experiments.

From Quark Model to Quantum Chromodynamics

(QCD)

While the quark model successfully classified hadrons, it did not explain the dynamics of the
force that binds quarks together. For instance, the existence of the Q= (sss) and A** (uuu)
baryons, composed of three identical quarks in the same quantum state, appeared to violate
the Pauli exclusion principle.[7][16] This led to the introduction of a new quantum number called
"color charge".[10]
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This concept evolved into the theory of Quantum Chromodynamics (QCD) in the 1970s.[17]
QCD is the gauge theory of the strong interaction, describing how quarks interact via the
exchange of force-carrying particles called gluons.[10][17]

Key properties of QCD include:

o Color Charge: Quarks carry one of three types of color charge: red, green, or blue.
Antiquarks carry anti-red, anti-green, or anti-blue.[10]

o Color Confinement: Only "colorless” (or "white") combinations of quarks can exist as free
particles. This is achieved in baryons (red + green + blue) and mesons (color + anti-color).
[10][17] This principle explains why isolated quarks are never observed.

o Asymptotic Freedom: The strong force between quarks weakens as they get closer together
(at high energies).[17] Conversely, the force becomes extremely strong as they are pulled
apart, leading to confinement.[17][18]

QCD provides the dynamical foundation for the quark model, explaining why quarks are
permanently bound within hadrons and forming an essential part of the Standard Model.

The Standard Model of Particle Physics
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Diagram 3: Relationship of quarks to other fundamental particles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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